Cas no 1715912-77-8 (4-(propan-2-yloxy)-1H-indazol-3-amine)

• Product Name: 4-(propan-2-yloxy)-1H-indazol-3-amine
• CAS No: 1715912-77-8
• MF: C₁₀H₁₃N₃O
• MW: 191.229721784592
• CID: 4613471
• Update Time: 2025-10-24

4-(propan-2-yloxy)-1H-indazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 4-isopropoxy-1H-indazol-3-amine
• 4-(Propan-2-yloxy)-1H-indazol-3-amine
• 4-(propan-2-yloxy)-1H-indazol-3-amine

• Inchi： 1S/C10H13N3O/c1-6(2)14-8-5-3-4-7-9(8)10(11)13-12-7/h3-6H,1-2H3,(H3,11,12,13)
• InChI Key： VATZYIRWFZDUJY-UHFFFAOYSA-N
• SMILES： N1C2=C(C(OC(C)C)=CC=C2)C(N)=N1

Additional information on 4-(propan-2-yloxy)-1H-indazol-3-amine

4-(Propan-2-yloxy)-1H-indazol-3-amine: A Comprehensive Overview

4-(Propan-2-yloxy)-1H-indazol-3-amine is a structurally unique compound with the CAS number 1715912-77-8. This compound belongs to the class of indazoles, which are heterocyclic aromatic compounds with a fused benzene and pyrazole ring system. The presence of the propan-2-yloxy group at the 4-position and an amine group at the 3-position introduces significant structural complexity and functional diversity to this molecule. Recent advancements in synthetic chemistry have enabled the efficient synthesis of such complex structures, making them valuable candidates for various applications in drug discovery and materials science.

The indazole core of 4-(Propan-2-yloxy)-1H-indazol-3-amine is known for its versatility in chemical reactivity and biological activity. The substitution pattern of this compound, particularly the propan-2-yloxy group, plays a crucial role in modulating its physicochemical properties. This group contributes to increased lipophilicity, which is often desirable in drug candidates for improved bioavailability. Furthermore, the amine group at the 3-position can act as a hydrogen bond donor, enhancing the molecule's ability to interact with biological targets such as enzymes and receptors.

Recent studies have highlighted the potential of 4-(Propan-2-yloxy)-1H-indazol-3-amine as a lead compound in anticancer drug development. Researchers have demonstrated that this compound exhibits selective cytotoxicity against various cancer cell lines, including those resistant to conventional chemotherapy. The mechanism of action appears to involve inhibition of key oncogenic pathways, such as the PI3K/AKT/mTOR pathway, which is frequently dysregulated in cancers. These findings underscore the importance of exploring indazole derivatives as novel therapeutic agents.

In addition to its therapeutic potential, 4-(Propan-2-yloxy)-1H-indazol-3-amine has shown promise in other areas of medicinal chemistry. For instance, it has been investigated as a potential inhibitor of kinases, which are critical enzymes involved in cell signaling. Kinase inhibitors are widely used in treating diseases such as cancer, inflammatory disorders, and neurodegenerative conditions. The ability of this compound to selectively inhibit specific kinases makes it a valuable tool for further research into targeted therapies.

The synthesis of 4-(Propan-2-yloxy)-1H-indazol-3-amine typically involves multi-step reactions that require precise control over reaction conditions to achieve high yields and purity. Recent advancements in catalytic methods and green chemistry have provided more sustainable pathways for synthesizing such compounds. For example, the use of microwave-assisted synthesis has been reported to significantly accelerate the formation of the indazole core while minimizing waste generation.

From a structural standpoint, 4-(Propan-2-yloxy)-1H-indazol-3-amine exhibits interesting electronic properties due to its conjugated aromatic system. These properties make it a potential candidate for applications in organic electronics, such as OLEDs (organic light-emitting diodes) and organic photovoltaics. The propan-2-yloxy group also contributes to enhanced stability under thermal and photochemical conditions, which is essential for device applications.

Despite its promising properties, further research is needed to fully understand the pharmacokinetics and toxicity profile of 4-(Propan-2-yloxy)-1H-indazol-3-amino. Preclinical studies are currently underway to evaluate its absorption, distribution, metabolism, and excretion (ADME) characteristics. Additionally, investigations into its potential off-target effects are crucial for assessing its safety profile before advancing into clinical trials.

In conclusion, 4-(Propan-2-yloxy)-1H-indazol-3-amino represents a compelling example of how structural diversity can be harnessed to develop innovative solutions in medicine and materials science. With ongoing research uncovering new insights into its biological activity and synthetic methodologies becoming increasingly sophisticated, this compound holds great potential for future applications across multiple disciplines.